![molecular formula C15H23NO7S B2808572 Methyl 3-[(2,3-dimethoxy-2-methylpropyl)sulfamoyl]-4-methoxybenzoate CAS No. 2034243-38-2](/img/structure/B2808572.png)
Methyl 3-[(2,3-dimethoxy-2-methylpropyl)sulfamoyl]-4-methoxybenzoate
Description
Methyl 3-[(2,3-dimethoxy-2-methylpropyl)sulfamoyl]-4-methoxybenzoate is a useful research compound. Its molecular formula is C15H23NO7S and its molecular weight is 361.41. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Applications
A study focused on the novel synthesis methods and pharmaceutical impurities of proton pump inhibitors, with omeprazole as a primary example, highlights the importance of chemical synthesis in developing effective treatments for conditions like gastric ulcers. The research emphasizes the synthesis process's efficiency and the potential for creating standard impurities that can be used in further studies (Saini, Majee, Chakraborthy, & Salahuddin, 2019). This suggests that derivatives of complex molecules, such as the subject compound, could have applications in synthesizing and improving pharmaceuticals.
Environmental Science
Research on the occurrence, fate, and behavior of parabens in aquatic environments provides insight into how related compounds might behave in natural settings. This study indicates that despite wastewater treatments, these compounds persist in the environment, necessitating further research on their impact and degradation processes (Haman, Dauchy, Rosin, & Munoz, 2015). This highlights the potential environmental research applications of related chemical compounds, including their environmental fate and potential for bioaccumulation.
Materials Science
The chemical modification of xylan to produce biopolymer ethers and esters for various applications showcases the transformative potential of chemical synthesis in creating materials with specific properties. This research discusses the synthesis of novel xylan esters and their applications ranging from drug delivery to paper strength additives (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014). The implications for Methyl 3-[(2,3-dimethoxy-2-methylpropyl)sulfamoyl]-4-methoxybenzoate could involve its potential use in synthesizing novel materials with tailored properties for industrial or medical applications.
Properties
IUPAC Name |
methyl 3-[(2,3-dimethoxy-2-methylpropyl)sulfamoyl]-4-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO7S/c1-15(23-5,10-20-2)9-16-24(18,19)13-8-11(14(17)22-4)6-7-12(13)21-3/h6-8,16H,9-10H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMLCMKWQAXPTCZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)C1=C(C=CC(=C1)C(=O)OC)OC)(COC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO7S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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